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Compound of Interest

Compound Name: 2,3-Dimethylbutanal

Cat. No.: B3049577 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of 2,3-
Dimethylbutanal, tailored for researchers, scientists, and professionals in drug development.

This document outlines key physical constants, detailed experimental protocols for their

determination, and a logical workflow for substance identification based on these properties.

Quantitative Data Summary
The physical properties of 2,3-Dimethylbutanal are critical for its handling, purification, and

use in synthetic chemistry. The following table summarizes its boiling point and density.

Physical Property Value Conditions

Boiling Point 110.8°C At 760 mmHg

Density 0.797 g/mL Standard conditions

Table 1: Key Physical Properties of 2,3-Dimethylbutanal.[1]

Experimental Protocols
Accurate determination of boiling point and density is fundamental for the characterization of

chemical compounds. The following sections detail standard laboratory procedures for these

measurements.
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For instances where only a small sample volume is available, the micro-boiling point method is

a convenient and accurate technique.[2][3]

Objective: To determine the boiling point of a liquid sample using a small volume.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)

Clamps and stand

Procedure:

Sample Preparation: Add a few milliliters of the liquid sample (e.g., 2,3-Dimethylbutanal)
into the small test tube.[4][5]

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end

submerged in the liquid and the sealed end pointing upwards.[5]

Apparatus Assembly: Securely clamp the test tube and attach it to a thermometer. The

thermometer bulb should be positioned adjacent to the test tube, with both immersed in the

heating bath (Thiele tube or heating block).

Heating: Begin to heat the apparatus gently. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.[2]

Observation: As the liquid's boiling point is approached and surpassed, a rapid and

continuous stream of bubbles will emerge from the capillary tube. At this point, remove the

heat source.[2]

Boiling Point Reading: The liquid will begin to cool. The point at which the stream of bubbles

stops and the liquid just begins to enter the capillary tube is the boiling point. Record the
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temperature from the thermometer at this exact moment.[2]

The pycnometer method is a precise technique for determining the density of a liquid by

measuring a specific, known volume of it.[6]

Objective: To accurately determine the density of a liquid sample.

Apparatus:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance

Thermometer

Liquid sample (2,3-Dimethylbutanal)

Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer. Measure its mass

using an analytical balance and record it as m₁.

Filling the Pycnometer: Fill the pycnometer with the liquid sample, ensuring no air bubbles

are present. If the pycnometer has a ground-glass stopper with a capillary, the stopper

should be inserted, and any excess liquid that emerges from the capillary should be carefully

wiped away.

Mass of Filled Pycnometer: Weigh the pycnometer filled with the liquid and record the mass

as m₂.

Temperature Measurement: Measure and record the temperature of the liquid.

Calculation: The density (ρ) of the liquid is calculated using the following formula:

ρ = (m₂ - m₁) / V

Where:
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m₁ is the mass of the empty pycnometer.

m₂ is the mass of the pycnometer filled with the liquid.

V is the calibrated volume of the pycnometer.

Mandatory Visualization
The following diagram illustrates the logical workflow for identifying an unknown liquid

compound by experimentally determining its boiling point and density and comparing these

values to literature data.
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Caption: Workflow for chemical identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

